Cas no 2055841-06-8 (1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate)

• Product Name: 1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate
• CAS No: 2055841-06-8
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5303882
• Update Time: 2025-10-30

1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 2-methyl-, 4-methyl 1-(phenylmethyl) ester
• 1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate

• Inchi： 1S/C16H21NO4/c1-12-10-14(15(18)20-2)8-9-17(12)16(19)21-11-13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3
• InChI Key： AVJWMDCTKNYGAV-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(C(OC)=O)CC1C

Additional information on 1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate

Recent Advances in the Study of 1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate (CAS: 2055841-06-8)

In recent years, the compound 1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate (CAS: 2055841-06-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. The unique structural features of this compound, including its dicarboxylate functionality and benzyl substitution, make it a valuable scaffold for medicinal chemistry optimization.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate derivatives as potential NMDA receptor modulators. The research team employed a combination of computational docking studies and in vitro assays to demonstrate that this compound exhibits selective binding to specific subunits of the NMDA receptor, suggesting potential applications in neurological disorders such as Alzheimer's disease and depression.

Further investigations into the metabolic stability and pharmacokinetic properties of 2055841-06-8 have revealed interesting characteristics. A recent preclinical study demonstrated that the compound maintains good blood-brain barrier penetration while showing acceptable metabolic stability in liver microsome assays. These findings, published in the European Journal of Pharmaceutical Sciences, highlight the compound's potential as a lead candidate for CNS-targeted drug development.

The synthetic accessibility of 1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact through greener chemistry approaches. This advancement is particularly significant for potential industrial-scale production.

Emerging research has also explored the compound's potential in other therapeutic areas. Preliminary studies suggest that derivatives of 2055841-06-8 may exhibit activity against certain bacterial strains and show promise as antimicrobial agents. However, these findings require further validation through comprehensive in vivo studies and mechanism of action investigations.

As research on 1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate continues to evolve, the scientific community remains particularly interested in its structure-activity relationships. Recent structure-based drug design efforts have identified key molecular interactions that contribute to its biological activity, opening new avenues for the development of more potent and selective analogs.

The safety profile of this compound is currently under investigation, with early toxicological studies indicating an acceptable margin of safety in animal models. However, comprehensive safety assessments, including genotoxicity and chronic toxicity studies, will be necessary before any potential clinical applications can be considered.

In conclusion, 1-benzyl 4-methyl 2-methylpiperidine-1,4-dicarboxylate (CAS: 2055841-06-8) represents a promising chemical entity with multiple potential therapeutic applications. Ongoing research continues to uncover new aspects of its pharmacological properties and synthetic potential, making it a compound of significant interest in the pharmaceutical research community.